Benzo[a]phenazin-5-ol

• IUPAC Name: benzo[a]phenazin-5-ol
• InChI: InChI=1S/C16H10N2O/c19-15-9-14-16(11-6-2-1-5-10(11)15)18-13-8-4-3-7-12(13)17-14/h1-9,19H
• InChI Key: WZBDRAAGHRCRKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC3=NC4=CC=CC=C4N=C23)O
• Molecular Formula: C16H10N2O
• Molecular Weight: 246.26 g/mol

Description

Benzo[a]phenazin-5-ol is a part of the phenazine systems, which are an important class of aza-polycyclic compounds. These compounds are easily found in nature and isolated as secondary metabolites primarily from Pseudomonas, Streptomyces, and a few other genera from soil or marine habitats. Moreover, various synthetic phenazine analogs are known for their pharmaceutical activities.

Synthesis Analysis

The synthesis of benzo[a]phenazin-5-ol derivatives is typically done from lawsone and benzene-1,2-diamines. These derivatives have applications for the construction of a variety of five and six-membered fused heterocycles such as pyranophenazines, spiropyranophenazines, pyridophenazines, furophenazines, benzochromenophenazines, and oxazinophenazines.

Chemical Reactions Analysis

Benzo[a]phenazin-5-ol derivatives undergo a variety of chemical reactions. For instance, they can be used in the construction of a variety of five and six-membered fused heterocycles.

Scientific Research Applications

• Synthesis and Bioassay Activity : Benzo[a]phenazin-5-ol has been used in the synthesis of tetrahydro-1H-benzo[a]chromeno[2,3-c]phenazin-1-ones, showing promise in antioxidant and anticancer activities (Reddy, Valasani, Lim, & Jeong, 2015).

• Lawsone-based Synthesis : A review article highlighted the synthetic approaches for benzo[a]phenazin-5-ol derivatives from lawsone and benzene-1,2-diamines, emphasizing their biological properties in various fields (Olyaei & Sadeghpour, 2022).

• Asymmetric Synthesis of Derivatives : Benzo[a]phenazin-5-ol derivatives have been synthesized enantioselectively, showing potential as powerful anti-cancer agents (Tukhvatshin, Kucherenko, Nelyubina, & Zlotin, 2019).

• Synthesis of Pyrano-phenazine Derivatives : Research has developed an efficient procedure for synthesizing pyrano-phenazine derivatives using benzo[a]phenacin-5-ols, with applications in biological and pharmacological fields (Shaabani, Ghadari, & Arabieh, 2014).

• Antiproliferative Activity : Novel benzo[a]pyrano-[2,3-c]phenazine derivatives synthesized using benzo[a]phenazin-5-ol showed significant antiproliferative activity against various cancer cell lines (Nagaraju, Reddy, Padmaja, & Ugale, 2020).

• DNA Intercalation and Anticancer Activity : Benzo[a]phenazine-5-sulfonic acid derivatives have been studied for their DNA intercalation properties, showing significant in vitro activity against tumor cell lines (Moorthy, Karthikeyan, & Trivedi, 2009).

• Photodynamic Therapy Agents : Benzo[a]phenoselenazinium dyes, related to benzo[a]phenazine, have been investigated for their photodynamic therapeutic potential, particularly in cancer treatment (Yue, Xu, Liu, Song, & Foley, 2021).

• Spectroscopic Study of Interactions with Serum Albumins : The interaction of benzo[a]phenazine with serum albumins, particularly in the context of its antitumor properties, was investigated using spectroscopic techniques (Sivakumar, Naveenraj, & Anandan, 2011).